![molecular formula C15H13NO B1664673 4-(1,3-dihydro-2H-isoindol-2-yl)benzaldehyde CAS No. 109437-62-9](/img/structure/B1664673.png)
4-(1,3-dihydro-2H-isoindol-2-yl)benzaldehyde
Overview
Description
4-(1,3-Dihydro-2H-isoindol-2-yl)benzaldehyde (4-DIB) is an aromatic aldehyde that is used in the synthesis of various compounds. It is also known as 4-dihydro-2H-isoindol-2-ylbenzaldehyde, 4-dihydroisoindole-2-ylbenzaldehyde, 4-dihydroisoindole-2-carboxaldehyde, and 4-dihydro-2H-isoindole-2-ylbenzaldehyde. 4-DIB is a white solid with a melting point of 93-95°C and a boiling point of 258-260°C. It is soluble in organic solvents such as ethanol and acetone, and has a molecular weight of 198.23 g/mol.
Scientific Research Applications
Medicinal Chemistry: Dopamine Receptor Modulation
4-(Isoindolin-2-yl)benzaldehyde: derivatives, particularly isoindolines, have been studied for their potential to modulate dopamine receptors . This modulation is crucial in the development of antipsychotic agents. The compound’s ability to interact with dopamine receptor D2 suggests its application in treating disorders such as Parkinson’s disease and schizophrenia.
Organic Synthesis: Green Chemistry Approaches
The compound serves as a precursor in the green synthesis of isoindoline and isoindoline-1,3-dione derivatives . These derivatives are synthesized using solventless conditions, which align with the principles of green chemistry, aiming to reduce the environmental impact of chemical manufacturing.
Neuropharmacology: Parkinsonism Treatment
In vivo studies have shown that certain derivatives of 4-(Isoindolin-2-yl)benzaldehyde can reverse Parkinsonism induced by neurotoxins . This application is significant in the search for new treatments for Parkinson’s disease, offering a potential pathway for drug development.
Alzheimer’s Disease Research: β-Amyloid Aggregation Inhibition
Isoindoline derivatives have shown potential in inhibiting β-amyloid protein aggregation . This property is particularly relevant in Alzheimer’s disease research, as β-amyloid plaques are a hallmark of the disease, and their inhibition could lead to therapeutic applications.
Analytical Chemistry: Chromatography and Spectroscopy
The compound’s unique structure allows for its use in analytical methods such as NMR, HPLC, LC-MS, and UPLC . These techniques are essential for the characterization and quality control of pharmaceuticals and other chemical products.
Drug Design: In Silico Pharmacokinetic Evaluation
4-(Isoindolin-2-yl)benzaldehyde: and its derivatives can be evaluated in silico for their pharmacokinetic properties . This includes assessing their affinity for biological targets, toxicity profiles, and compliance with Lipinski’s rule of five, which is crucial in the early stages of drug design.
Bioactive Molecule Synthesis: Natural Product Analogues
The compound is an important intermediate in the synthesis of bioactive molecules, including natural product analogues . These molecules have a wide range of biological activities and are valuable in the discovery of new drugs.
Chemical Education: Synthesis and Characterization
Due to its relatively straightforward synthesis from common reagents like phthalic anhydride, 4-(Isoindolin-2-yl)benzaldehyde can be used in educational settings to teach students about organic synthesis and compound characterization .
Mechanism of Action
Target of Action
The primary target of 4-(Isoindolin-2-yl)benzaldehyde is the human dopamine receptor D2 . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The neurotransmitter dopamine is the primary endogenous ligand for dopamine receptors .
Mode of Action
4-(Isoindolin-2-yl)benzaldehyde interacts with the main amino acid residues at the allosteric binding site of the dopamine receptor D2 . This interaction modulates the receptor’s activity, influencing the signal transduction pathways within the cell .
Biochemical Pathways
The interaction of 4-(Isoindolin-2-yl)benzaldehyde with the dopamine receptor D2 affects the biochemical pathways associated with dopamine signaling . Dopamine signaling plays a crucial role in a variety of physiological processes, including motor control, reward, reinforcement, and the regulation of prolactin secretion .
Pharmacokinetics
In silico analysis suggests that isoindolines have good properties as ligands of the dopamine receptor d2 .
Result of Action
properties
IUPAC Name |
4-(1,3-dihydroisoindol-2-yl)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO/c17-11-12-5-7-15(8-6-12)16-9-13-3-1-2-4-14(13)10-16/h1-8,11H,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSAVXYHVHQTGEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2CN1C3=CC=C(C=C3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3-dihydro-2H-isoindol-2-yl)benzaldehyde |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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